Cas no 315240-07-4 (7-(2-hydroxyphenyl)(1,3-thiazol-2-yl)aminomethylquinolin-8-ol)

• Product Name: 7-(2-hydroxyphenyl)(1,3-thiazol-2-yl)aminomethylquinolin-8-ol
• CAS No: 315240-07-4
• MF: C₁₉H₁₅N₃O₂S
• MW: 349.406302690506
• CID: 6476035
• PubChem ID: 3590942
• Update Time: 2024-01-06

7-(2-hydroxyphenyl)(1,3-thiazol-2-yl)aminomethylquinolin-8-ol Chemical and Physical Properties

Names and Identifiers

• 7-(2-hydroxyphenyl)(1,3-thiazol-2-yl)aminomethylquinolin-8-ol
• AKOS016879313
• CHEMBL1457139
• EN300-26867939
• Oprea1_793698
• HMS2757D04
• HMS1422N18
• IFLab1_003824
• SR-01000445780-1
• MLS000759877
• BDBM50490541
• SMR000369968
• IDI1_009931
• AKOS001060232
• MLS-0299571.0001
• 7-[(2-hydroxyphenyl)[(1,3-thiazol-2-yl)amino]methyl]quinolin-8-ol
• 7-[(2-hydroxyphenyl)-(thiazol-2-ylamino)methyl]quinolin-8-ol
• 315240-07-4
• SR-01000445780

• Inchi： 1S/C19H15N3O2S/c23-15-6-2-1-5-13(15)17(22-19-21-10-11-25-19)14-8-7-12-4-3-9-20-16(12)18(14)24/h1-11,17,23-24H,(H,21,22)
• InChI Key： VMIMNLFMPPMDIV-UHFFFAOYSA-N
• SMILES： S1C=CN=C1NC(C1C=CC=CC=1O)C1C=CC2=CC=CN=C2C=1O

Computed Properties

• Exact Mass: 349.08849790g/mol
• Monoisotopic Mass: 349.08849790g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 25
• Rotatable Bond Count: 4
• Complexity: 441
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4
• Topological Polar Surface Area: 107Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Quinolines and derivatives 8-hydroxyquinolines